Cas no 2229290-33-7 (2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol)

• Product Name: 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol
• CAS No: 2229290-33-7
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5996253
• PubChem ID: 165743172
• Update Time: 2025-11-06

2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol
• EN300-1974806
• 2229290-33-7

• Inchi： 1S/C11H15F2NO/c1-6-4-8(9(15)5-7(6)2)11(3,14)10(12)13/h4-5,10,15H,14H2,1-3H3
• InChI Key： LOFSRMXLUFEHFQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C(=CC(C)=C(C)C=1)O)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol

Comprehensive Overview of 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol (CAS No. 2229290-33-7)

The compound 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol (CAS No. 2229290-33-7) is a fluorinated phenolic derivative with a unique structural framework. Its molecular formula combines an aromatic phenol ring with a difluorinated alkylamine side chain, making it a subject of interest in pharmaceutical and material science research. The presence of both amino and difluoromethyl groups enhances its potential for hydrogen bonding and metabolic stability, which are critical in drug design. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced bioavailability and chemical stability. 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol aligns with this trend, as its difluoropropan-2-yl moiety contributes to improved lipophilicity and membrane permeability. These properties are highly sought after in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. A growing body of literature suggests its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research.

The synthesis of CAS No. 2229290-33-7 involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize its purity and structural integrity. Given the rising interest in sustainable chemistry, researchers are also investigating greener synthetic routes to minimize environmental impact. This aligns with the broader industry shift toward green chemistry principles, a frequently searched topic in academic and industrial circles.

From a commercial perspective, 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol is gaining traction as a building block for high-value fine chemicals. Its versatility extends to agrochemicals and specialty materials, where fluorinated compounds are prized for their durability and performance. For instance, its incorporation into polymer coatings could enhance resistance to degradation, a key concern in material science. This dual applicability in life sciences and industrial applications makes it a compelling candidate for further study.

Safety and regulatory compliance are paramount when handling CAS No. 2229290-33-7. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound’s stability under standard conditions makes it suitable for long-term storage, a practical advantage for researchers. As the scientific community continues to explore its potential, 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol is poised to play a pivotal role in next-generation chemical innovations.

In conclusion, 2-(2-amino-1,1-difluoropropan-2-yl)-4,5-dimethylphenol represents a convergence of cutting-edge chemistry and real-world applications. Its structural uniqueness, coupled with growing interest in fluorinated pharmaceuticals and advanced materials, underscores its significance. For researchers and industry professionals, understanding its properties and potential is essential to unlocking new opportunities in science and technology.